Cas no 94-19-9 (4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide)

4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide structure
94-19-9 structure
Product Name:4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
CAS No:94-19-9
MF:C10H12N4O2S2
MW:284.357878684998
CID:803924
PubChem ID:7181
Update Time:2025-04-19

4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
    • 4-AMINO- N -(5-ETHYL-[1,3,4]THIADIAZOL-2-YL)-BENZENESULFONAMIDE
    • SULFAETHIDOLE
    • aethazol
    • berlophen
    • etazol
    • etazole
    • ethazole
    • globucid
    • globucin
    • globuzid
    • p-aminobenzenesulfonamide
    • setd
    • sethadil
    • Z56791660
    • DTXCID2026286
    • Sul-Spansion
    • SR-01000314048
    • 94-19-9
    • Solfetidolo [DCIT]
    • Sulfaethidole [INN]
    • AKOS000300986
    • NCGC00160667-01
    • Sulfaetidol [INN-Spanish]
    • Sulfaetidol
    • Tox21_111971
    • AB00876247-06
    • EINECS 202-312-4
    • Sulfaethidole [INN:BAN:NF]
    • 4-AMINO-N~1~-(5-ETHYL-1,3,4-THIADIAZOL-2-YL)-1-BENZENESULFONAMIDE
    • Sulfaethidole (INN)
    • 2-Sulfanilamidoaethylthiodiazol [German]
    • Tox21_111971_1
    • Sul-Spantab
    • N-(5-Ethyl-1,3,4-thiadiazol-2-yl)sulfanilamide
    • Sul-Spansion (TN)
    • Sulfanilamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
    • F0266-1318
    • Sulfaethidolum [INN-Latin]
    • HMS2231B23
    • Oprea1_050882
    • SMR000516737
    • Benzenesulfonamide, 4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
    • N1-(5-Ethyl-1,3,4-thiadiazol-2-yl)sulfanilamide
    • TimTec1_000569
    • A917255
    • VK 55
    • VS-08163
    • SCHEMBL152872
    • HMS3370F08
    • HMS1535J19
    • DTXSID4046286
    • SULFAETHIDOLE [MI]
    • p-Aminobenzolsulfonamido-ethyl-thiodiazol
    • 4-Amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide #
    • FT-0676645
    • D02449
    • BRD-K56881825-001-01-2
    • 2-Sulfanilamido-5-ethyl-1,3,4-thiadiazol
    • N(sup 1)-(5-Ethyl-1,3,4-thiadiazol-2-yl)sulfanilamide
    • Sulfaethylthiadiazole
    • SULFAETHIDOLE [WHO-DD]
    • EN300-191266
    • 4-Amino-N-(5-ethyl-[1,3,4]thiadiazol-2-yl)-benzenesulfonamide
    • US9320734, 109
    • NS00007877
    • CCG-103308
    • 2-Sulfanilamidoaethylthiodiazol
    • Globuzid [German]
    • UNII-R77Q4O5ZMD
    • Sulphaethidole
    • CHEMBL1355299
    • BDBM223479
    • SR-01000314048-1
    • Sulfaethidiole
    • 4-amino-n-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
    • Sulfaethidolum
    • BRN 0261474
    • R77Q4O5ZMD
    • 4-Amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
    • Q27185990
    • Ethazole (pharmaceutical)
    • 4-27-00-08075 (Beilstein Handbook Reference)
    • Sulfa-perlongit
    • CAS-94-19-9
    • Sulfaethidol
    • Solfetidolo
    • Tardipyrine
    • MLS001204918
    • 2-Sulfanilamido-5-ethyl-1,3,4-thiadiazole
    • NCGC00160667-03
    • [(4-aminophenyl)sulfonyl](5-ethyl(1,3,4-thiadiazol-2-yl))amine
    • CHEBI:107668
    • Aethazolum
    • Oprea1_047146
    • G28650
    • 4-Amino-N-(5-ethyl-[1,3,4]thiadiazol-2-yl)-benzene sulfonamide
    • Sulfaetidol (INN-Spanish)
    • STK099239
    • BBL025945
    • Sulfaethidolum (INN-Latin)
    • 4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
    • MDL： MFCD00057224
    • Inchi： 1S/C10H12N4O2S2/c1-2-9-12-13-10(17-9)14-18(15,16)8-5-3-7(11)4-6-8/h3-6H,2,11H2,1H3,(H,13,14)
    • InChI Key： SVYBEBLNQGDRHF-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)N)(NC1=NN=C(CC)S1)(=O)=O

Computed Properties

  • Exact Mass: 284.04000
  • Monoisotopic Mass: 284.04016799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.3410 (rough estimate)
  • Melting Point: 185.5-186.0°
  • Refractive Index: 1.6440 (estimate)
  • PSA: 134.59000
  • LogP: 3.21850

4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
 94-19-9 95.0%
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Enamine
EN300-191266-0.1g
4-amino-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
 94-19-9 95.0%
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Enamine
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 $155.0 2025-03-21
Enamine
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 94-19-9 95.0%
0.5g
 $246.0 2025-03-21

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